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Compound of Interest

Compound Name: N-acetyl-N-methyl-D-Alanine

Cat. No.: B15300691 Get Quote

This guide provides a comprehensive overview of the chemical properties, synthesis, and

analysis of N-acetyl-N-methyl-D-alanine, a derivative of the D-amino acid alanine. This

document is intended for researchers, scientists, and professionals in the field of drug

development and biochemical research.

Core Chemical Properties
N-acetyl-N-methyl-D-alanine, with the CAS number 2290775-80-1, is a modified amino acid.

[1] The addition of an acetyl group to the nitrogen atom of N-methyl-D-alanine results in this

compound. While specific experimental data for this compound is limited, the following table

summarizes its known and predicted properties, along with data from closely related analogs

for comparative purposes.
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Property Value Source Compound Reference

IUPAC Name

(2R)-2-(N-

methylacetamido)prop

anoic acid

N-acetyl-N-methyl-D-

alanine
N/A

CAS Number 2290775-80-1
N-acetyl-N-methyl-D-

alanine
[1]

Molecular Formula C6H11NO3
N-acetyl-N-methyl-D-

alanine
[1]

Molecular Weight 145.158 g/mol
N-acetyl-N-methyl-D-

alanine
N/A

Melting Point 125-126 °C N-acetyl-L-alanine N/A

Boiling Point 190.1 ± 23.0 °C N-methyl-D-alanine [2]

Solubility
Slightly soluble in

water.
N-acetyl-D-alanine [3]

pKa (Strongest Acidic) ~3.89 (Predicted) N-acetyl-L-alanine N/A

LogP -0.44 (Predicted) N-methyl-D-alanine [2]

Experimental Protocols
Synthesis of N-acetyl-N-methyl-D-alanine
A common method for the synthesis of N-acetyl-N-methyl amino acids involves the hydrolysis

of their corresponding esters. The following protocol is adapted from the synthesis of N-acetyl-

N-methyl-L-alanine.[4]

Materials:

N-acetyl-N-methyl-D-alanine methyl ester

Methanol (MeOH)

1 N Sodium Hydroxide (NaOH)
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Concentrated Hydrochloric Acid (HCl)

Ethyl acetate

Anhydrous sodium sulfate (Na2SO4)

Hexane

Procedure:

Dissolve the starting ester, N-acetyl-N-methyl-D-alanine methyl ester, in a mixture of

methanol and 1 N aqueous sodium hydroxide.

Allow the solution to stand at room temperature for approximately 2 hours to facilitate

hydrolysis.

Remove the methanol from the reaction mixture under reduced pressure.

Extract the remaining alkaline aqueous solution with chloroform to remove any unreacted

starting material.

Cool the aqueous layer in an ice bath and acidify to a pH of 1 using concentrated

hydrochloric acid.

Extract the acidified aqueous layer multiple times with ethyl acetate.

Combine the organic extracts and dry them over anhydrous sodium sulfate.

Concentrate the dried organic extract under reduced pressure to yield the crude product.

Recrystallize the crude product from an ethyl acetate-hexane mixture to obtain pure N-
acetyl-N-methyl-D-alanine as colorless needles.[4]

Analytical Characterization
1. High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the purification and analysis of N-acetyl-N-methyl-D-alanine. Due to

the presence of the N-methyl group, HPLC profiles of N-methylated peptides have been
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observed to show multiple peaks due to the slow conversion between conformers.[5]

Column: A reverse-phase C18 column is suitable.

Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid (TFA) is a

common mobile phase system.

Detection: UV detection at 210-220 nm.

2. Mass Spectrometry (MS)

Liquid chromatography-tandem mass spectrometry (LC/MS/MS) is a powerful tool for the

characterization of acetylated amino acids.[6]

Ionization: Electrospray ionization (ESI) in positive ion mode is typically used.

Fragmentation: Collision-induced dissociation (CID) of the protonated molecule [M+H]+ can

provide structural information. Characteristic fragment ions for acetylated amino acids

include the loss of water (H2O) and the loss of a ketene (C2H2O).[6]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of N-acetyl-N-methyl-D-alanine.

1H NMR: The proton NMR spectrum will show characteristic signals for the two methyl

groups (one from the alanine side chain and one from the N-methyl group), the acetyl methyl

group, and the alpha-proton.

13C NMR: The carbon NMR spectrum will provide information on all the carbon atoms in the

molecule, including the carbonyl carbons of the acetyl and carboxylic acid groups. Isotope

labeling with 13C and 15N can be employed for more advanced NMR studies.[7]
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Caption: Synthetic workflow for N-acetyl-N-methyl-D-alanine.

Chromatographic Analysis Spectrometric Analysis Spectroscopic Analysis

N-acetyl-N-methyl-D-alanine Sample

HPLC
(Purity Assessment)

LC/MS/MS
(Molecular Weight & Fragmentation)

NMR Spectroscopy
(Structural Elucidation)

Data Analysis and
Structure Confirmation

Click to download full resolution via product page

Caption: General analytical workflow for chemical characterization.

Potential Biological Significance
While the specific biological role of N-acetyl-N-methyl-D-alanine is not well-defined, the

metabolism of related compounds offers insights into its potential functions. N-acyl amino acids

are recognized as a class of endogenous signaling molecules.[8] Furthermore, in organisms

such as Saccharomyces cerevisiae, D-amino acid-N-acetyltransferase is involved in the

detoxification of D-amino acids via N-acetylation.[9] This suggests that N-acetyl-N-methyl-D-
alanine could be a metabolite in pathways related to the processing and detoxification of D-

amino acids.
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Caption: Potential metabolic pathway involving N-acetyl-N-methyl-D-alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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